Cas no 1289121-29-4 (4-Iodo-5-(trifluoromethyl)nicotinaldehyde)

• Product Name: 4-Iodo-5-(trifluoromethyl)nicotinaldehyde
• CAS No: 1289121-29-4
• MF: C₇H₃F₃INO
• MW: 301.004504442215
• CID: 4907160
• Update Time: 2025-06-13

4-Iodo-5-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-(trifluoromethyl)nicotinaldehyde

• Inchi： 1S/C7H3F3INO/c8-7(9,10)5-2-12-1-4(3-13)6(5)11/h1-3H
• InChI Key： DMNKWCFEXBQIAS-UHFFFAOYSA-N
• SMILES： IC1C(C=O)=CN=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.8
• Topological Polar Surface Area: 30

Additional information on 4-Iodo-5-(trifluoromethyl)nicotinaldehyde

Comprehensive Overview of 4-Iodo-5-(trifluoromethyl)nicotinaldehyde (CAS No. 1289121-29-4): Properties, Applications, and Research Insights

4-Iodo-5-(trifluoromethyl)nicotinaldehyde (CAS No. 1289121-29-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nicotinaldehyde derivative features a unique combination of functional groups, including an iodo substituent and a trifluoromethyl group, which contribute to its reactivity and versatility in synthetic applications. Researchers and industry professionals frequently search for "4-Iodo-5-(trifluoromethyl)nicotinaldehyde synthesis" or "CAS 1289121-29-4 applications," reflecting its growing importance in modern chemistry.

The compound's molecular structure makes it a valuable intermediate in the development of heterocyclic compounds, which are pivotal in drug discovery. Recent studies highlight its role in constructing pyridine-based scaffolds, a key motif in FDA-approved drugs targeting metabolic disorders and inflammatory diseases. With the rise of AI-driven drug design, queries like "nicotinaldehyde derivatives in machine learning-based drug discovery" have surged, underscoring the intersection of traditional chemistry and cutting-edge technology.

From a synthetic perspective, 4-Iodo-5-(trifluoromethyl)nicotinaldehyde offers advantages due to its electron-withdrawing trifluoromethyl group, which enhances electrophilic reactivity. This property is exploited in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, frequently searched alongside "CAS 1289121-29-4 reaction protocols." Its stability under various conditions also makes it a preferred choice for high-throughput screening in combinatorial chemistry.

Environmental and sustainability concerns have led to increased interest in "green chemistry applications of halogenated nicotinaldehydes." Researchers are exploring solvent-free reactions and catalytic methods to minimize waste generation during the use of 4-Iodo-5-(trifluoromethyl)nicotinaldehyde. Such efforts align with global trends toward sustainable chemical manufacturing, a topic dominating academic and industrial discourse.

Analytical characterization of this compound typically involves NMR spectroscopy (notably ¹⁹F-NMR due to the trifluoromethyl group) and mass spectrometry. The demand for "CAS 1289121-29-4 spectral data" in online databases reflects its expanding utility. Furthermore, its crystalline properties have sparked investigations into "nicotinaldehyde-based materials" for optoelectronic applications, merging traditional organic chemistry with materials science.

In conclusion, 4-Iodo-5-(trifluoromethyl)nicotinaldehyde (CAS No. 1289121-29-4) represents a multifaceted tool for researchers navigating medicinal chemistry, catalysis, and materials science. Its evolving applications, coupled with emerging technologies like automated synthesis platforms, ensure its continued relevance in solving complex scientific challenges.